1-Benzyl-4-quinazolin-4-ylpiperazin-2-one

• IUPAC Name: 1-benzyl-4-quinazolin-4-ylpiperazin-2-one
• InChI: InChI=1S/C19H18N4O/c24-18-13-23(11-10-22(18)12-15-6-2-1-3-7-15)19-16-8-4-5-9-17(16)20-14-21-19/h1-9,14H,10-13H2
• InChI Key: XDLSHOMAFJKCQP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C2=NC=NC3=CC=CC=C32)CC4=CC=CC=C4
• Molecular Formula: C19H18N4O
• Molecular Weight: 318.4 g/mol
• CAS No.: 2415568-89-5

Description

“1-Benzyl-4-quinazolin-4-ylpiperazin-2-one” is a compound that belongs to the quinazolinone family. Quinazolinones are nitrogen-containing heterocycles that consist of a benzene ring fused with a pyrimidine ring. They have broad applications in the biological, pharmaceutical, and material fields.

Synthesis Analysis

The synthesis of quinazolin-4(3H)-ones has been achieved through a one-pot intermolecular annulation reaction of o-amino benzamides and thiols. This method has the features of good functional group tolerance, being transition metal and external oxidant free, and easy operation. Another efficient copper-mediated tandem C(sp2)–H amination and annulation of benzamides and amidines for the synthesis of quinazolin-4(1H)-ones has also been proposed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of quinazolin-4(3H)-ones include a one-pot intermolecular annulation reaction of o-amino benzamides and thiols. The control experiment revealed that the thiol substrate could promote the dehydroaromatization step.